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Compound of Interest

Compound Name: 3,4-Dibromoaniline

Cat. No.: B1580990

An In-Depth Technical Guide to the Melting Point of 3,4-Dibromoaniline For Researchers,
Scientists, and Drug Development Professionals

Introduction

3,4-Dibromoaniline is an organic compound featuring a benzene ring substituted with two
bromine atoms and an amino group.[1] Its chemical structure makes it a valuable intermediate
in the synthesis of more complex molecules, including pharmaceuticals and functional
materials.[1] The melting point is a critical physical property that serves as a primary indicator
of a compound's purity and is essential for its identification and characterization. For a
crystalline solid, a sharp and defined melting point range typically signifies high purity, whereas
a broad and depressed melting range often indicates the presence of impurities.[2] This guide
provides a comprehensive overview of the melting point of 3,4-Dibromoaniline, detailed
experimental protocols for its determination, and essential safety information.

Physicochemical Data of 3,4-Dibromoaniline

The key physical and chemical properties of 3,4-Dibromoaniline are summarized in the table
below. This data is crucial for its handling, application in synthesis, and analytical
characterization.
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Property Value Reference(s)
Melting Point 78-82 °C [1]

80.5°C

Molecular Formula CeHsBrz2N [11[3114]
Molecular Weight 250.92 g/mol [1][5]

CAS Number 615-55-4 [11[31[4]
Appearance Beige solid [1]

Boiling Point 288.3 °C at 760 mmHg [1]

IUPAC Name 3,4-dibromoaniline [5]

Experimental Protocol: Melting Point Determination

The melting point of 3,4-Dibromoaniline is determined using the capillary method with a
melting point apparatus (e.g., Mel-Temp) or a Thiele tube. This procedure allows for precise
observation of the phase transition from solid to liquid.

Materials and Equipment

¢ 3,4-Dibromoaniline sample

Capillary tubes (one end sealed)

Melting point apparatus (e.g., Mel-Temp) or Thiele tube setup

Mortar and pestle

Spatula

Thermometer (calibrated)

Heat-resistant gloves and safety goggles

Procedure
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e Sample Preparation:

o Place a small amount of the 3,4-Dibromoaniline on a clean, dry watch glass or in a
mortar.

o If the sample is not already a fine powder, gently grind it using a pestle to ensure uniform
heat transfer.[2]

o Press the open end of a capillary tube into the powdered sample.[6]

o To pack the sample into the sealed end, tap the bottom of the tube gently on a hard
surface or drop it through a long glass tube.[6]

o The packed sample should be approximately 2-3 mm in height to ensure an accurate
melting range.[6]

o Apparatus Setup (Mel-Temp):

o Ensure the melting point apparatus is clean and has cooled to at least 15-20°C below the
expected melting point if previously used.[2]

o Insert the packed capillary tube into the sample holder of the apparatus.[6]

o Ensure the thermometer is correctly positioned to accurately measure the temperature of
the heating block.

e Melting Point Measurement:

o Turn on the apparatus and set an initial rapid heating rate to approach the expected
melting point quickly (e.g., to within 20°C).[2]

o When the temperature is approximately 15-20°C below the anticipated melting point of
80°C, reduce the heating rate significantly to about 1-2°C per minute.[2][6] A slow heating
rate is critical for an accurate determination.

o Observe the sample closely through the magnifying lens.

o Record the temperature (T1) at which the first droplet of liquid appears.[2]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1580990?utm_src=pdf-body
https://almaaqal.edu.iq/wp-content/uploads/2021/12/exp-3.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://almaaqal.edu.iq/wp-content/uploads/2021/12/exp-3.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://almaaqal.edu.iq/wp-content/uploads/2021/12/exp-3.pdf
https://almaaqal.edu.iq/wp-content/uploads/2021/12/exp-3.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://almaaqal.edu.iq/wp-content/uploads/2021/12/exp-3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Continue heating slowly and record the temperature (T2) at which the last solid crystal
melts completely, resulting in a clear liquid.[2]

o The melting point is reported as the range from Tz to To.

e Post-Measurement:
o Turn off the apparatus and allow it to cool.
o Dispose of the used capillary tube in a designated glass waste container.
o For repeated measurements, always use a fresh sample in a new capillary tube.[7]

Safety and Handling

3,4-Dibromoaniline is a hazardous substance and requires careful handling in a laboratory
setting.

e Hazard Identification: The compound is harmful if swallowed, toxic in contact with skin, and
harmful if inhaled.[5][8] It causes skin and serious eye irritation and may cause damage to
organs through prolonged or repeated exposure.[8]

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.[9]

e Handling: Handle 3,4-Dibromoaniline in a well-ventilated area or under a chemical fume
hood to avoid inhalation of dust.[9] Avoid contact with skin and eyes. After handling, wash
hands and any exposed skin thoroughly.

o Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated
place, protected from light.[9]

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Do not allow the substance to enter drains.

Experimental Workflow Visualization
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The following diagram illustrates the logical steps for determining the melting point of 3,4-
Dibromoaniline.
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Caption: Workflow for Melting Point Determination of 3,4-Dibromoaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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